Cas no 1315335-15-9 (1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester
• CAS No: 1315335-15-9
• MF: C₁₆H₂₂ClN₃O₃
• MW: 339.817183017731
• CID: 5012427
• Update Time: 2025-05-19

1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H22ClN3O3/c1-15(2,3)23-14(22)20-9-6-16(7-10-20,13(18)21)11-5-4-8-19-12(11)17/h4-5,8H,6-7,9-10H2,1-3H3,(H2,18,21)
• InChI Key： OAQLRPOHHHVURF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C1(C(N)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• XLogP3: 1.9
• Topological Polar Surface Area: 85.5

Additional information on 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester

Introduction to 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1315335-15-9)

1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester, identified by its CAS number 1315335-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives characterized by its piperidine core, which is a crucial structural motif in many biologically active molecules. The presence of functional groups such as the aminocarbonyl and chloro-pyridinyl substituents further enhances its potential utility in medicinal chemistry.

The 1,1-dimethylethyl ester moiety in the molecular structure provides stability while allowing for subsequent chemical modifications, making this compound a valuable intermediate in synthetic pathways. Its unique combination of aromatic and aliphatic components positions it as a candidate for further exploration in drug discovery programs aimed at targeting neurological and inflammatory disorders.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in modulating biological pathways. The 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl) portion of the molecule is particularly noteworthy, as it introduces a high degree of specificity that can be leveraged to interact with biological targets. This specificity is essential for achieving the desired pharmacological effects while minimizing off-target interactions.

Current research in the field of medicinal chemistry highlights the importance of structurally diverse compounds in addressing complex diseases. The synthesis and characterization of 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1315335-15-9) aligns with this trend, offering a promising scaffold for the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. Piperidine derivatives have shown promise as scaffolds for drugs targeting neurotransmitter receptors and ion channels. The 2-chloro-3-pyridinyl group introduces an additional layer of complexity that can influence binding affinity and selectivity, making it an attractive candidate for further optimization.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug design. The piperidine ring itself is a well-established pharmacophore found in numerous approved drugs, including antipsychotics and antivirals. By incorporating functional groups such as the aminocarbonyl and chloro-pyridinyl moieties, researchers can fine-tune the properties of the molecule to improve its pharmacokinetic profile and therapeutic efficacy.

Recent advances in computational chemistry have enabled more efficient screening and design processes for novel drug candidates. The structural features of 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1315335-15-9) make it an ideal candidate for virtual screening against large databases of biological targets. This approach has accelerated the discovery process by allowing researchers to identify potential lead compounds with high precision.

In addition to its potential in CNS disorders, this compound may also have applications in other therapeutic areas. For instance, its structural motifs could be adapted for use in anti-inflammatory or anticancer therapies. The versatility of piperidine derivatives allows them to interact with a wide range of biological targets, making them valuable tools for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. These efforts are critical for producing material suitable for preclinical studies and eventual clinical trials.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. Compounds like 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-(2-chloro-3-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 1315335-15-9) represent the cutting edge of medicinal chemistry research. They embody the intersection of innovation and precision that is driving advancements in therapeutic interventions.

The future prospects for this compound are promising, with ongoing studies exploring its interactions with various biological targets. By leveraging modern synthetic methodologies and computational tools, researchers are poised to unlock new therapeutic possibilities derived from this versatile scaffold.